Cas no 1805186-68-8 (Methyl 2-bromo-6-cyano-3-ethylphenylacetate)

• Product Name: Methyl 2-bromo-6-cyano-3-ethylphenylacetate
• CAS No: 1805186-68-8
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5038474
• Update Time: 2025-06-08

Methyl 2-bromo-6-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-3-ethylphenylacetate

• Inchi： 1S/C12H12BrNO2/c1-3-8-4-5-9(7-14)10(12(8)13)6-11(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： WDKIAYWLKQXCHZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1CC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-cyano-3-ethylphenylacetate

Methyl 2-bromo-6-cyano-3-ethylphenylacetate (CAS No. 1805186-68-8): A Comprehensive Overview

Methyl 2-bromo-6-cyano-3-ethylphenylacetate (CAS No. 1805186-68-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional attributes, serves as a valuable intermediate in the development of various bioactive molecules. Its molecular structure, incorporating both bromine and cyano functional groups, makes it particularly interesting for medicinal chemists exploring novel therapeutic agents.

The Methyl 2-bromo-6-cyano-3-ethylphenylacetate molecule is derived from a phenylacetic acid derivative, which is a well-documented scaffold in drug discovery. The presence of a bromine atom at the 2-position and a cyano group at the 6-position introduces specific reactivity patterns that are exploited in synthetic chemistry. These functional groups not only facilitate further chemical modifications but also contribute to the compound's interaction with biological targets.

In recent years, there has been a growing interest in exploring the potential of halogenated aromatic compounds in medicinal chemistry. The bromine atom in Methyl 2-bromo-6-cyano-3-ethylphenylacetate can be readily engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the cyano group can undergo various transformations, including reduction to an amine or conversion to an ester, expanding its synthetic utility.

The pharmaceutical industry has been actively investigating novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The structural features of Methyl 2-bromo-6-cyano-3-ethylphenylacetate make it a promising candidate for such applications. For instance, the brominated aromatic ring is often found in kinase inhibitors, while the cyano group is frequently incorporated into molecules targeting bacterial enzymes. These characteristics position this compound as a versatile building block for drug discovery programs.

Recent studies have highlighted the role of halogenated phenylacetic acid derivatives in modulating biological pathways relevant to human health. Researchers have demonstrated that compounds with similar structural motifs can exhibit potent activity against various disease-causing targets. The Methyl 2-bromo-6-cyano-3-ethylphenylacetate molecule has been explored in several preclinical studies, where its derivatives showed encouraging results in vitro and in vivo. These findings underscore its potential as a lead compound or intermediate for developing new therapeutic agents.

The synthesis of Methyl 2-bromo-6-cyano-3-ethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the bromination of a suitable precursor, followed by cyano group introduction and esterification to yield the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

In conclusion, Methyl 2-bromo-6-cyano-3-ethylphenylacetate (CAS No. 1805186-68-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable asset for researchers developing novel bioactive molecules. As ongoing studies continue to uncover new applications for this compound and its derivatives, its importance in drug discovery is expected to grow further.